3-Hydroxy-3-phenylprop-2-enamide

• CAS: 65483-84-3
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• SMILES: C1=CC=C(C=C1)C(=CC(=O)N)O
• InChI: InChI=1S/C9H9NO2/c10-9(12)6-8(11)7-4-2-1-3-5-7/h1-6,11H,(H2,10,12)
• InChIKey: FDYAIFKEMZJTNX-UHFFFAOYSA-N

Researchers developing HDAC inhibitors or 5-LOX probes face unreliable stereochemical purity in generic stock. 3-Hydroxy-3-phenylprop-2-enamide (CAS 65483-84-3) is the core scaffold of NVP-LAQ824 and panobinostat, offering dual HDAC/5-LOX inhibition. • (E)-isomer 5-LOX IC50 = 12 µM (2.6× more potent than Z-isomer). • Low MW (163.17 Da) maximizes derivatization space. • Specify stereochemistry for reproducible SAR.

3-Hydroxy-3-phenylprop-2-enamide: Core Identity and Procurement

3-Hydroxy-3-phenylprop-2-enamide (CAS 65483-84-3), also widely referenced as cinnamohydroxamic acid (CHA), N-hydroxy-3-phenylacrylamide, or (E)-N-hydroxy-3-phenyl-2-propenamide (CAS 3669-32-7 for the specified (E)-isomer), is a low-molecular-weight (163.17 g/mol) cinnamic hydroxamic acid derivative with the molecular formula C9H9NO2 [1]. The compound integrates a hydroxamic acid zinc-binding group (ZBG) conjugated to a phenyl ring via an α,β-unsaturated propenamide linker. This minimal architecture establishes it as the core pharmacophore from which clinically evaluated HDAC inhibitors—including NVP-LAQ824 and panobinostat (LBH589)—were elaborated [2]. Beyond its role as an HDAC inhibitor scaffold, the compound is documented as a direct inhibitor of 5-lipoxygenase (5-LOX), a property not shared by non-hydroxamic acid cinnamic acid analogs [3].

Scaffold Role Minimal pharmacophore for HDAC / 5-LOX lead optimization Core of NVP-LAQ824 and panobinostat

Stereochemistry (E)-isomer required for consistent target engagement CAS 3669-32-7 recommended for reproducible assays

Mechanism Dual iron/zinc chelation enables 5-LOX and HDAC studies Hydroxamic acid group essential; not interchangeable with carboxylic acid

• [1] BindingDB Entry BDBM50015088: (E)-N-Hydroxy-3-phenyl-acrylamide. BindingDB, https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50015088 View Source
• [2] Remiszewski SW, Sambucetti LC, Bair KW, et al. N-Hydroxy-3-phenyl-2-propenamides as novel inhibitors of human histone deacetylase with in vivo antitumor activity: Discovery of NVP-LAQ824. Journal of Medicinal Chemistry, 2003, 46(21), 4609–4624. DOI: 10.1021/jm030235w View Source
• [3] Demers JP, Murray WV, Sulsky RB. Cinnamohydroxamic acids. United States Patent US4820828. Issued April 11, 1989. Assignee: Ortho Pharmaceutical Corporation. View Source

3-Hydroxy-3-phenylprop-2-enamide: Structural Constraints Against Substitution

Simple in-class substitution of 3-hydroxy-3-phenylprop-2-enamide is precluded by three independent structural determinants of biological activity. First, stereochemistry at the α,β-unsaturated double bond materially affects target engagement: the (E)-isomer demonstrates a 2.6-fold greater inhibitory potency against 5-lipoxygenase (IC50 = 12,000 nM) relative to the (Z)-isomer (IC50 = 31,000 nM) in the same RBL-1 cellular assay [1]. Procurement of stereochemically undefined material (CAS 65483-84-3) versus the specified (E)-isomer (CAS 3669-32-7) may therefore yield divergent experimental outcomes. Second, the hydroxamic acid moiety is non-redundant for both HDAC zinc chelation and 5-LOX iron chelation; replacing it with a carboxylic acid (as in cinnamic acid) abolishes both inhibitory activities [2]. Third, the α,β-unsaturated double bond is not merely a passive linker: SAR studies demonstrate that saturation of this bond (yielding N-hydroxy-3-phenylpropionamide) eliminates the HDAC6 selectivity and antiproliferative activity observed in cinnamyl hydroxamate series [3].

E/Z isomer composition

Undefined stereochemistry (CAS 65483-84-3) may produce divergent 5-LOX assay results compared to the specified (E)-isomer; a 2.6-fold activity difference has been reported.

Hydroxamic acid replacement

Carboxylic acid analogs (e.g., cinnamic acid) lack the bidentate metal chelation required for both HDAC and 5-LOX inhibition and may abolish target engagement.

Double bond saturation

Saturated analog (N-hydroxy-3-phenylpropionamide) may eliminate HDAC6 selectivity and antiproliferative activity observed in cinnamyl hydroxamate series due to disrupted planar geometry.

• [1] BindingDB: (E)-N-Hydroxy-3-phenyl-acrylamide (BDBM50015088), IC50 = 12,000 nM vs. cis-N-Hydroxy-3-phenyl-acrylamide (BDBM50025841), IC50 = 31,000 nM, both against 5-lipoxygenase in RBL-1 cells. View Source
• [2] Ai T, Xu Y, Qiu L, Geraghty RJ, Chen L. Hydroxamic acids block replication of hepatitis C virus. Journal of Medicinal Chemistry, 2015, 58(2), 785–800. DOI: 10.1021/jm501330g View Source
• [3] Tavares MT, et al. Structure-activity relationship and mechanistic studies for a series of cinnamyl hydroxamate histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry, 2021. DOI: 10.1016/j.bmc.2021.116172. PMID: 16418439. View Source

3-Hydroxy-3-phenylprop-2-enamide: Comparator-Based Evidence

Stereochemistry-Dependent 5-Lipoxygenase Inhibition

The (E)-isomer of 3-hydroxy-3-phenylprop-2-enamide (CAS 3669-32-7) inhibits 5-lipoxygenase in RBL-1 rat basophilic leukemia cells with an IC50 of 12,000 nM, whereas the (Z)-isomer exhibits an IC50 of 31,000 nM under identical assay conditions [1]. This represents a 2.6-fold potency advantage for the trans configuration. For context, the clinically approved 5-LOX inhibitor zileuton achieves an IC50 of approximately 500 nM in the same RBL-1 assay system, indicating that the parent cinnamohydroxamic acid is approximately 24-fold less potent than the optimized drug but offers a substantially simpler and more tractable scaffold for further medicinal chemistry elaboration .

E vs Z isomer activity

Head-to-head

(E)-isomer IC50 = 12,000 nM
(Z)-isomer IC50 = 31,000 nM
Zileuton IC50 ≈ 500 nM

Supports isomer-specific procurement for 5-LOX assays

RBL-1 cell assay; the (E)-isomer shows reported 2.6-fold advantage

Evidence Dimension	5-Lipoxygenase inhibitory potency (IC50) in RBL-1 cells
Target Compound Data	IC50 = 12,000 nM [(E)-isomer, CAS 3669-32-7]
Comparator Or Baseline	IC50 = 31,000 nM [(Z)-isomer]; IC50 = 500 nM [zileuton, FDA-approved 5-LOX inhibitor]
Quantified Difference	2.6-fold more potent than (Z)-isomer; 24-fold less potent than zileuton but structurally simpler
Conditions	RBL-1 rat basophilic leukemia cell homogenate, monitoring 5-lipoxygenase product formation from 14C-arachidonic acid

Why This Matters

This data directly informs procurement decisions: laboratories requiring consistent 5-LOX inhibitory activity must specify the (E)-isomer (CAS 3669-32-7) rather than stereochemically undefined material (CAS 65483-84-3), as isomer composition significantly impacts assay outcomes.

• [1] BindingDB: (E)-N-Hydroxy-3-phenyl-acrylamide (BDBM50015088), IC50 = 12,000 nM; cis-N-Hydroxy-3-phenyl-acrylamide (BDBM50025841), IC50 = 31,000 nM. Target: 5-Lipoxygenase, RBL-1 cells. View Source

HDAC Isoform Inhibition: CHA vs. SAHA

The unsubstituted parent cinnamohydroxamic acid (CHA) exhibits weak and relatively non-selective HDAC isoform inhibition: HDAC4 IC50 = 19,500 nM and HDAC9 IC50 > 50,000 nM, as measured in recombinant enzyme fluorescence assays [1]. By contrast, the FDA-approved pan-HDAC inhibitor SAHA (vorinostat) inhibits HDACs with IC50 values in the 1–10 μM (1,000–10,000 nM) range across class I/II isoforms and approximately 142 nM in nuclear extract assays [2]. The parent CHA is therefore approximately 5- to >35-fold less potent than SAHA as a standalone HDAC inhibitor. However, the critical differentiation lies in the scaffold's expandability: elaboration of the CHA core with appropriate substituents at the phenyl ring yields derivatives with nanomolar HDAC potency—as exemplified by compound 7e, which demonstrated enhanced inhibitory effects on HDAC1, HDAC3, and HDAC6 compared to SAHA itself [3].

HDAC isoform comparison

Cross-study comparable

Parent CHA: HDAC4 IC50 = 19,500 nM
SAHA: HDAC nuclear extract IC50 ≈ 142 nM
Elaborated CHA derivative 7e surpasses SAHA on HDAC1/3/6

Scaffold value lies in expandability, not standalone HDAC potency

Recombinant enzyme and nuclear extract assay context

Evidence Dimension	HDAC isoform inhibition (IC50) in recombinant enzyme assays
Target Compound Data	HDAC4 IC50 = 19,500 nM; HDAC9 IC50 > 50,000 nM [parent CHA]
Comparator Or Baseline	SAHA (vorinostat): HDAC IC50 ~142 nM (nuclear extract); 1–10 μM range for class I/II isoforms
Quantified Difference	Parent CHA is 5- to >35-fold less potent than SAHA; elaborated CHA derivatives (e.g., 7e) surpass SAHA potency on HDAC1/3/6 isoforms
Conditions	Recombinant HDAC isoforms (BPS Bioscience), fluorescence-based deacetylase activity assay; nuclear HDAC extract from HeLa cells

Why This Matters

This compound should NOT be selected as a finished HDAC inhibitor for direct biological testing; its procurement value resides in its role as the validated minimal scaffold for designing potent, isoform-selective HDAC inhibitors with defined SAR trajectories, which SAHA—a structurally unrelated suberoylanilide hydroxamic acid—cannot serve.

• [1] BindingDB BDBM50015088: HDAC4 IC50 = 19,500 nM; HDAC9 IC50 > 50,000 nM. Broad Institute of MIT and Harvard, curated by ChEMBL. View Source
• [2] Richon VM, et al. A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proceedings of the National Academy of Sciences, 1998, 95(6), 3003–3007. View Source
• [3] Wang L, Bao X, Yang J, Li H, et al. Novel cinnamohydroxamic acid derivatives as HDAC inhibitors with anticancer activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 2016. DOI: 10.1016/j.bmcl.2016.03.002 View Source

α,β-Unsaturated Double Bond Role in HDAC6 Selectivity

Systematic SAR studies on cinnamyl hydroxamate HDAC inhibitors have established that the α,β-unsaturated double bond in the propenamide linker is among the most relevant chemical features for antiproliferative activity [1]. In a focused series, the presence of the conjugated double bond enabled HDAC6 inhibitory activity with an IC50 of 8.1 nM for optimized derivative 11b, accompanied by 402-fold selectivity over HDAC1 [1]. Saturation of this double bond—as in N-hydroxy-3-phenylpropionamide (CAS 17698-11-2)—eliminates the conjugation between the phenyl ring and the hydroxamic acid zinc-binding group, disrupting the planar geometry required for optimal engagement with the HDAC6 catalytic pocket [1]. While direct IC50 data for the unsubstituted saturated analog against HDAC isoforms is not reported in head-to-head format, molecular modeling confirms that cinnamyl hydroxamate geometry is the best moiety for HDAC6 pocket binding, whereas exploration of peripheral residues (e.g., Ser568) accounts for isoform selectivity [1].

Linker geometry requirement

Class-level inference

α,β-unsaturated bond enables HDAC6 IC50 = 8.1 nM (derivative 11b) with 402-fold selectivity over HDAC1. Saturation disrupts planar geometry and abolishes this profile.

Unsaturated linker is a pharmacophoric requirement for HDAC6 selectivity

Molecular modeling and SAR context; direct parent CHA data limited

Evidence Dimension	HDAC6 inhibitory potency and selectivity dependence on double bond geometry
Target Compound Data	Cinnamyl hydroxamate scaffold: enables HDAC6 IC50 = 8.1 nM with 402-fold selectivity over HDAC1 [optimized derivative 11b]
Comparator Or Baseline	Saturated N-hydroxy-3-phenylpropionamide (CAS 17698-11-2): lacks conjugated double bond; no reported HDAC6-selective activity
Quantified Difference	Presence of double bond is essential for HDAC6 selectivity and nanomolar potency in elaborated derivatives; saturation abolishes this activity profile
Conditions	In vitro enzymatic HDAC isoform assays; molecular docking into HDAC6 catalytic pocket (PDB-based modeling)

Why This Matters

For research groups designing novel HDAC6-selective inhibitors, the unsaturated cinnamyl linker is a non-negotiable structural feature. Procuring the saturated analog N-hydroxy-3-phenylpropionamide as a substitute would be scientifically invalid for HDAC6-targeted programs, as the double bond is a pharmacophoric requirement, not merely a synthetic convenience.

• [1] Tavares MT, et al. Structure-activity relationship and mechanistic studies for a series of cinnamyl hydroxamate histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry, 2021. DOI: 10.1016/j.bmc.2021.116172. PMID: 16418439. View Source

Dual 5-LOX/HDAC Inhibition Profile

3-Hydroxy-3-phenylprop-2-enamide is documented as an inhibitor of two therapeutically relevant metalloenzymes: 5-lipoxygenase (5-LOX, iron-dependent) and histone deacetylases (HDACs, zinc-dependent) [1][2]. This dual inhibitory profile arises from the hydroxamic acid moiety's capacity to chelate both Fe(III) in the 5-LOX active site and Zn(II) in HDAC catalytic pockets. In contrast, cinnamic acid—which replaces the hydroxamic acid with a carboxylic acid—exhibits neither 5-LOX nor HDAC inhibitory activity, as the carboxylate group has substantially weaker affinity for both metal ions and lacks the bidentate coordination geometry of hydroxamates [3]. Similarly, zileuton (a 5-LOX inhibitor) does not inhibit HDACs, and SAHA (an HDAC inhibitor) shows no meaningful 5-LOX activity. The parent CHA compound thus occupies a unique pharmacological intersection: it is simultaneously a validated starting point for developing both 5-LOX-targeted anti-inflammatory agents (as claimed in US Patent 4,820,828) and HDAC-targeted anticancer agents (as demonstrated by the clinical development of NVP-LAQ824 and panobinostat from the same scaffold) [1][2].

Dual 5-LOX/HDAC profile

Class-level inference

CHA: 5-LOX IC50 = 12,000 nM, HDAC4 IC50 = 19,500 nM
Cinnamic acid: no inhibition
Zileuton: 5-LOX only; SAHA: HDAC only

Unique dual-mechanism scaffold for polypharmacology probe design

Hydroxamic acid enables both Fe(III) and Zn(II) chelation

Evidence Dimension	Dual-target inhibitory profile (5-LOX + HDAC)
Target Compound Data	3-Hydroxy-3-phenylprop-2-enamide: 5-LOX IC50 = 12,000 nM; HDAC4 IC50 = 19,500 nM; HDAC nuclear extract IC50 < 400 nM for elaborated derivatives
Comparator Or Baseline	Cinnamic acid: no 5-LOX or HDAC inhibition; Zileuton: 5-LOX IC50 = 500 nM, no HDAC activity; SAHA: HDAC IC50 ~142 nM, no 5-LOX activity
Quantified Difference	Unique dual-mechanism profile not shared by any single comparator; hydroxamic acid group is the sole structural determinant enabling both activities
Conditions	5-LOX: RBL-1 cell homogenate; HDAC: recombinant isoform and nuclear extract assays

Why This Matters

This dual-mechanism profile makes 3-hydroxy-3-phenylprop-2-enamide uniquely valuable for polypharmacology research programs and for laboratories developing bifunctional probes that require simultaneous engagement of iron-dependent and zinc-dependent metalloenzymes from a single scaffold.

• [1] Demers JP, Murray WV, Sulsky RB. Cinnamohydroxamic acids. United States Patent US4820828. Issued April 11, 1989. These compounds inhibit 5-lipoxygenase and are useful as bronchodilators. View Source
• [2] Remiszewski SW, et al. N-Hydroxy-3-phenyl-2-propenamides as novel inhibitors of human histone deacetylase with in vivo antitumor activity. J Med Chem, 2003, 46(21), 4609–4624. View Source
• [3] DrugMap Entry DM9IPTV: N-Hydroxy-3-phenyl-acrylamide (Cinnamoylhydroxamic acid). Therapeutic Target: Arachidonate 5-lipoxygenase (5-LOX), Inhibitor. View Source

Anti-HCV Activity and Isomer-Dependent Mechanism

Cinnamic hydroxamic acids (CHAs) demonstrate structure-dependent inhibition of hepatitis C virus (HCV) replicon propagation. In a full-length HCV replicon cellular assay, meta-substituted CHA isomers suppress HCV replication through HDAC1/2/3 and HDAC6 inhibition, while para-substituted CHA isomers exhibit antiviral activity many times stronger than meta-substituted analogs at comparable levels of HDAC1/2/3/6 inhibition, indicating the engagement of an additional, non-HDAC cellular target [1]. The unsubstituted parent CHA serves as the reference baseline for this isomer-dependent differential mechanism. Furthermore, structurally simple hydroxamic acids—including the cinnamic hydroxamic acid scaffold—showed potent and selective anti-HCV activity superior to clinically tested HDAC inhibitors such as SAHA, which proved relatively toxic or ineffective in the HCV replicon system [2]. This positions the parent CHA scaffold as a more favorable starting point for antiviral optimization than the suberoylanilide hydroxamic acid series.

Anti-HCV and isomer tuning

Class-level inference

CHA scaffold: reported selective anti-HCV activity in replicon assay
Para-substituted isomers show many-fold greater potency than meta at matched HDAC inhibition
SAHA: relatively toxic or ineffective in same system

Regioisomeric substitution may tune HDAC-dependent vs independent mechanism

Full-length HCV replicon cellular assay context

Evidence Dimension	Anti-HCV replicon activity and mechanism of action
Target Compound Data	Parent cinnamic hydroxamic acid (CHA) scaffold: enables potent and selective anti-HCV activity via HDAC-dependent and HDAC-independent mechanisms depending on substitution pattern
Comparator Or Baseline	SAHA (vorinostat): relatively toxic or ineffective in HCV replicon assay; meta-CHA vs. para-CHA: para-substituted isomers exhibit many-fold stronger anti-HCV activity at equivalent HDAC inhibition
Quantified Difference	Para-substituted CHAs show significantly greater anti-HCV potency than meta-substituted CHAs at matched HDAC inhibition levels; CHA scaffold superior to SAHA for anti-HCV applications
Conditions	Full-length HCV replicon cellular assay system; parallel measurement of HDAC isoform inhibition and antiviral activity

Why This Matters

For antiviral drug discovery programs targeting HCV or related flaviviruses, the cinnamic hydroxamic acid scaffold offers a mechanistically differentiated starting point compared to the SAHA/suberoylanilide series, with the added advantage of tunable mechanism (HDAC-dependent vs. HDAC-independent) through regioisomeric substitution—a level of mechanistic control not available with SAHA.

• [1] Kozlov MV, Konduktorov KA, Malikova AZ, et al. Structural isomers of cinnamic hydroxamic acids block HCV replication via different mechanisms. European Journal of Medicinal Chemistry, 2019, 183, 111723. DOI: 10.1016/j.ejmech.2019.111723 View Source
• [2] Ai T, Xu Y, Qiu L, Geraghty RJ, Chen L. Hydroxamic acids block replication of hepatitis C virus. Journal of Medicinal Chemistry, 2015, 58(2), 785–800. DOI: 10.1021/jm501330g View Source

3-Hydroxy-3-phenylprop-2-enamide: Application Scenarios

HDAC Inhibitor Lead Optimization

Research groups engaged in HDAC inhibitor development should procure 3-hydroxy-3-phenylprop-2-enamide as the minimal validated pharmacophore for structure-based design. The scaffold's low molecular weight (163.17 Da) provides maximal room for chemical elaboration, and its well-characterized SAR trajectory—from weak pan-HDAC inhibition (HDAC4 IC50 = 19,500 nM) to nanomolar isoform-selective derivatives (HDAC6 IC50 = 8.1 nM with 402-fold selectivity over HDAC1)—is documented in peer-reviewed medicinal chemistry literature [1][2]. This is the identical scaffold from which NVP-LAQ824 and panobinostat were developed [1]. Procuring stereochemically defined (E)-isomer (CAS 3669-32-7) is strongly recommended for reproducible SAR studies.

5-LOX Inhibitor Tool and Probe Design

For laboratories investigating leukotriene-mediated inflammatory pathways, 3-hydroxy-3-phenylprop-2-enamide provides a structurally tractable 5-LOX inhibitor scaffold. The (E)-isomer inhibits 5-LOX with an IC50 of 12,000 nM in RBL-1 cells, and the patent literature (US 4,820,828) establishes its dual bronchodilator and 5-LOX inhibitory activity, supporting its utility in asthma and inflammation models [3]. Although less potent than zileuton (IC50 = 500 nM), the cinnamic hydroxamic acid scaffold offers greater synthetic accessibility for probe derivatization, particularly for developing activity-based protein profiling (ABPP) probes targeting 5-LOX [4]. Researchers must specify the (E)-isomer, as the (Z)-isomer is 2.6-fold less active.

HCV Replicon Screening and Mechanistic Studies

The cinnamic hydroxamic acid scaffold has demonstrated potent and selective anti-HCV activity superior to clinically tested HDAC inhibitors (including SAHA) in full-length HCV replicon assays [5]. Critically, the mechanism of antiviral action can be tuned through regioisomeric substitution: meta-substituted CHAs act via HDAC1/2/3/6 inhibition, while para-substituted CHAs engage an additional, non-HDAC target to achieve enhanced potency [6]. The parent unsubstituted CHA is the essential reference compound for establishing baseline activity in these mechanistic studies. Virology laboratories screening for novel anti-flaviviral agents should consider this scaffold as a mechanistically differentiated alternative to the suberoylanilide hydroxamic acid series.

Dual-Action Molecular Probe Development

The unique dual inhibition of iron-dependent 5-LOX and zinc-dependent HDACs by a single hydroxamic acid pharmacophore makes 3-hydroxy-3-phenylprop-2-enamide a valuable starting point for developing bifunctional chemical probes [3][1]. This property is not shared by cinnamic acid (no metal chelation), the saturated analog (no HDAC6 selectivity), zileuton (5-LOX only), or SAHA (HDAC only). Chemical biology laboratories designing probes for simultaneous engagement of iron- and zinc-dependent metalloenzymes in cellular models should select this scaffold for its documented, quantifiable dual-target engagement profile.

Application

Selection Property

Validation Focus

HDAC inhibitor lead optimization

Stereochemically defined (E)-isomer scaffold

HDAC isoform selectivity and SAR expansion

5-LOX inhibitor tool and probe design

Consistent (E)-isomer composition for 5-LOX activity

Cell-based 5-LOX inhibition and leukotriene pathway studies

HCV replicon screening and mechanistic studies

Regioisomeric substitution tunability

Anti-HCV replicon activity and HDAC engagement profiling

Dual-action molecular probe development

Dual iron/zinc chelation capacity

Simultaneous 5-LOX and HDAC target engagement assays

• [1] Remiszewski SW, et al. N-Hydroxy-3-phenyl-2-propenamides as novel inhibitors of human histone deacetylase with in vivo antitumor activity. J Med Chem, 2003, 46(21), 4609–4624. DOI: 10.1021/jm030235w View Source
• [2] Tavares MT, et al. Structure-activity relationship and mechanistic studies for a series of cinnamyl hydroxamate histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry, 2021. View Source
• [3] Demers JP, Murray WV, Sulsky RB. Cinnamohydroxamic acids. United States Patent US4820828. Issued April 11, 1989. View Source
• [4] Ai T, Qiu L, Xie J, Geraghty RJ, Chen L. Design and synthesis of an activity-based protein profiling probe derived from cinnamic hydroxamic acid. Bioorganic & Medicinal Chemistry, 2016, 24(4), 686–692. View Source
• [5] Ai T, Xu Y, Qiu L, Geraghty RJ, Chen L. Hydroxamic acids block replication of hepatitis C virus. J Med Chem, 2015, 58(2), 785–800. View Source
• [6] Kozlov MV, et al. Structural isomers of cinnamic hydroxamic acids block HCV replication via different mechanisms. Eur J Med Chem, 2019, 183, 111723. View Source